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Compound of Interest

Compound Name: Bariumbenzoat

Cat. No.: B15350639

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential guidance on the personal protective equipment
(PPE), handling procedures, and disposal of Barium Benzoate to ensure safe laboratory
operations.

Hazard Identification and Classification

Barium benzoate presents several health hazards.[1][2][3] It is classified as toxic if swallowed,
harmful if inhaled, and causes serious eye damage.[1][3]

GHS Hazard Statements:

H301: Toxic if swallowed[1][3]

H332: Harmful if inhaled[1][3]

H318: Causes serious eye damage[1][3]

H335: May cause respiratory irritation[2]

Exposure Limits and Physical Properties

Adherence to occupational exposure limits is critical to minimize health risks. The following
table summarizes the exposure limits for soluble barium compounds.
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Regulatory Body Exposure Limit Type Value

PEL (Permissible Exposure

OSHA o 0.5 mg/m3 (8-hour TWA)[4]
Limit)
REL (Recommended Exposure

NIOSH o 0.5 mg/m3 (10-hour TWA)[4]
Limit)

ACGIH TLV (Threshold Limit Value) 0.5 mg/m3 (8-hour TWA)[4]

EPA Drinking Water Limit

TWA: Time-Weighted Average

Physical and Chemical Properties:

Property

Value

Chemical Formula

C14H10BaOA4][5]

Molecular Weight 379.55 g/mol [6]
Melting Point 249.3 °C[5]
Appearance Fine powder

Personal Protective Equipment (PPE) Protocol

A systematic approach to wearing and removing PPE is crucial for safety. The following

diagram outlines the procedural steps for appropriate PPE usage when handling barium

benzoate.

PPE Donning and Doffing Workflow

Safe Handling and Storage Procedures

Handling:

» Handle barium benzoate in a well-ventilated area, preferably under a chemical fume hood.[2]

[7]
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Avoid contact with skin and eyes.[1][2]

Avoid the formation of dust and aerosols.[1][2]

Use non-sparking tools and prevent electrostatic discharge.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed.[2][7]

Store locked up.[1]

Keep away from incompatible materials such as reducing agents, acids, and water.[7]

Accidental Release and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and exposure.
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Spill Detected

1. Evacuate Personnel
and Secure Area

'

2. Don Appropriate PPE

'

3. Contain the Spill
(Use dry sand or earth)

i

4. Collect Spilled Material
(Use spark-proof tools)

'

5. Place in a Suitable,
Closed Container for Disposal

'

6. Decontaminate Spill Area

:

7. Dispose of as Hazardous Waste

8. Report the Incident

Click to download full resolution via product page

Chemical Spill Response Workflow
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Disposal:

» Dispose of contents and containers in accordance with local, state, and federal regulations.

[1]8]

e This material may need to be disposed of as hazardous waste.[4] Contact a licensed
professional waste disposal service.[8]

¢ Do not allow the chemical to enter drains, as it should not be released into the environment.

[1]8]

First Aid Measures

If Swallowed:

Get emergency medical help immediately.[1]

Rinse mouth with water.[1]

Do NOT induce vomiting.[1][7]

If in Eyes:

Immediately rinse with water for several minutes.[1]

Remove contact lenses, if present and easy to do. Continue rinsing.[1]

Get medical help.[1]

If Inhaled:

Remove the person to fresh air and keep them comfortable for breathing.[1]

If on Skin:

Take off contaminated clothing immediately.[1]

Wash off with soap and plenty of water.[1]
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o Consult a doctor if irritation persists.[1]

By adhering to these safety protocols, researchers and scientists can minimize the risks
associated with handling barium benzoate and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. echemi.com [echemi.com]

. jpharmachem.com [jpharmachem.com]

. Barium benzoate | C14H10BaO4 | CID 160513 - PubChem [pubchem.ncbi.nim.nih.gov]
. hj.gov [nj.gov]

. blast-tec.com [blast-tec.com]

. BARIUM BENZOATE | 533-00-6 [amp.chemicalbook.com]

. fishersci.com [fishersci.com]

°
[00] ~ » ol EEN w N =

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Barium Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15350639#personal-protective-equipment-for-
handling-bariumbenzoat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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